Cas no 56266-80-9 (1,2-Benzenedicarbonitrile, 3,4,6-trichloro-5-(4-chlorophenoxy)-)
56266-80-9 structure
Product Name:1,2-Benzenedicarbonitrile, 3,4,6-trichloro-5-(4-chlorophenoxy)-
CAS No:56266-80-9
MF:C14H4Cl4N2O
MW:358.006359100342
CID:349381
PubChem ID:71444775
Update Time:2025-04-19
1,2-Benzenedicarbonitrile, 3,4,6-trichloro-5-(4-chlorophenoxy)- Chemical and Physical Properties
Names and Identifiers
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- 1,2-Benzenedicarbonitrile, 3,4,6-trichloro-5-(4-chlorophenoxy)-
- 3,4,6-trichloro-5-(4-chlorophenoxy)benzene-1,2-dicarbonitrile
- 56266-80-9
- DTXSID10853529
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- Inchi: 1S/C14H4Cl4N2O/c15-7-1-3-8(4-2-7)21-14-12(17)10(6-20)9(5-19)11(16)13(14)18/h1-4H
- InChI Key: ICAJEQCKRYWUNA-UHFFFAOYSA-N
- SMILES: ClC1C(C#N)=C(C#N)C(=C(C=1OC1C=CC(=CC=1)Cl)Cl)Cl
Computed Properties
- Exact Mass: 355.90802
- Monoisotopic Mass: 355.907774g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 462
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 56.8Ų
Experimental Properties
- PSA: 56.81
1,2-Benzenedicarbonitrile, 3,4,6-trichloro-5-(4-chlorophenoxy)- Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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